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Introduction
GHK-Cu (Copper Tripeptide-1) is a naturally occurring copper complex of the tripeptide glycyl-

L-histidyl-L-lysine.[1][2][3] Since its discovery in 1973, it has been identified as a key signaling

molecule in tissue regeneration, wound healing, and skin repair.[1][4] Its pleiotropic effects are

attributed to its ability to modulate gene expression, stimulate collagen and elastin synthesis,

and exert anti-inflammatory and antioxidant effects.[2][5][6] Lyophilized GHK-Cu is a stable

format for long-term storage, requiring proper reconstitution for use in laboratory settings.

These application notes provide a detailed protocol for the reconstitution of lyophilized GHK-Cu

and an overview of its mechanism of action for consideration in experimental design.

Quantitative Data Summary
The following table summarizes key quantitative parameters for the reconstitution and storage

of GHK-Cu.
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Parameter Recommended Value Notes

Reconstitution Solvent

Bacteriostatic Water (0.9%

benzyl alcohol) or Sterile

Water

Bacteriostatic water is

preferred for multi-use vials to

prevent microbial

contamination.[5]

Reconstitution Concentration 1 - 10 mg/mL

A common starting

concentration is 1-2 mg/mL for

ease of dosing.[5] Higher

concentrations up to 16.7

mg/mL have also been

reported.[7]

Lyophilized Powder Storage -20°C (Freezer)
For long-term stability (months

to over a year).[7][8]

Reconstituted Solution Storage 2 - 8°C (Refrigerator)

Must be refrigerated

immediately after

reconstitution.[5][7]

Reconstituted Solution Stability Up to 30 days

Use within 30 days of

reconstitution for optimal

potency.[5][7]

Handling Precautions

Do not shake vigorously. Avoid

repeated freeze-thaw cycles.

Protect from light.[5][7]

Vigorous shaking can denature

the peptide.[5]

Typical In Vitro Concentration 1 nM - 1 µM

Effective concentrations for

stimulating cellular responses.

[9]

Typical In Vivo Daily Dose 1 - 2 mg
For subcutaneous injections in

research models.[7][10]
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This protocol details the steps for reconstituting lyophilized GHK-Cu for use in cell culture,

animal studies, or other laboratory applications.

Materials
Vial of lyophilized GHK-Cu

Bacteriostatic water for injection (containing 0.9% benzyl alcohol) or sterile water for injection

Sterile syringes (e.g., 3 mL or 5 mL) and needles (e.g., 21G or smaller)

Alcohol swabs (70% isopropyl alcohol)

Sterile, amber microcentrifuge tubes or vials for aliquoting (optional)

Personal Protective Equipment (PPE): laboratory coat, gloves, and safety glasses

Procedure
Preparation:

Before reconstitution, allow the vial of lyophilized GHK-Cu to equilibrate to room

temperature for 15-20 minutes.[5] This prevents condensation from forming inside the vial

upon opening.

Wipe the rubber stopper of the GHK-Cu vial and the bacteriostatic water vial with an

alcohol swab and allow to air dry.[5]

Solvent Addition:

Using a sterile syringe, draw up the calculated volume of bacteriostatic water. The volume

will depend on the amount of GHK-Cu in the vial and the desired final concentration (see

table above).

Slowly inject the bacteriostatic water into the GHK-Cu vial, directing the stream against the

inner wall of the vial to avoid foaming.[5][7] Do not squirt the solvent directly onto the

lyophilized powder.[5]
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Dissolution:

Gently swirl the vial in a circular motion until the powder is completely dissolved.[5] Do not

shake vigorously, as this can cause the peptide to degrade.[5]

The reconstituted solution should be a clear, blue liquid.[11]

Storage and Handling:

Once reconstituted, the GHK-Cu solution should be immediately stored in a refrigerator at

2-8°C.[5][7]

Protect the solution from direct light by storing it in the original box or an amber vial.[5][7]

For long-term storage and to avoid repeated freeze-thaw cycles, it is recommended to

aliquot the reconstituted solution into smaller, single-use sterile tubes.[7]

Label all vials with the peptide name, concentration, and date of reconstitution.

Mechanism of Action & Signaling Pathways
GHK-Cu exerts its biological effects through a multi-faceted mechanism of action, primarily

centered on tissue repair and regeneration. It acts as a signaling molecule that delivers copper

to cells, activating a cascade of downstream events.[6][8]

Key signaling pathways and cellular responses influenced by GHK-Cu include:

Collagen and Elastin Synthesis: GHK-Cu stimulates fibroblasts to increase the production of

collagen and elastin, essential components of the extracellular matrix (ECM).[7][8][12] This

leads to improved skin firmness and elasticity.

Wound Healing Cascade: Upon tissue injury, GHK-Cu is naturally released and attracts

immune cells, such as macrophages and mast cells, to the site.[4][5] It also promotes

angiogenesis (the formation of new blood vessels) and modulates the activity of matrix

metalloproteinases (MMPs) to remodel the ECM.[4][6][12]

Gene Expression Modulation: GHK-Cu has been shown to upregulate and downregulate a

large number of human genes, effectively resetting gene expression to a healthier state.[5]
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This includes genes involved in antioxidant defense, anti-inflammatory responses, and DNA

repair.[6]

Anti-Inflammatory and Antioxidant Effects: GHK-Cu reduces inflammation by lowering the

levels of pro-inflammatory cytokines like TGF-β and TNF-alpha.[1] It also possesses

antioxidant properties by scavenging free radicals and protecting cells from oxidative

damage.[5][6]
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Caption: Workflow for the reconstitution of lyophilized GHK-Cu.
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Caption: Simplified signaling pathways of GHK-Cu in tissue regeneration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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